Cas no 20013-22-3 (Caulophylline hydriodide)

Caulophylline hydriodide structure
Caulophylline hydriodide structure
Product Name:Caulophylline hydriodide
CAS No:20013-22-3
MF:C12H17IN2O
MW:332.180655241013
CID:51447
PubChem ID:29907
Update Time:2025-04-18

Caulophylline hydriodide Chemical and Physical Properties

Names and Identifiers

    • Caulophylline hydriodide
    • N-Methylcytisine hydriodide
    • (1R)-1,2,3,4,5,6-Hexahydro-1,5-methano-8H-pyrido[1,2-a][1,5]diazocin-8-one hydriodide
    • (-)-7R:9S-Caulophylline hydrogen iodide
    • (1R)-3-Methyl-1,2,3,4,5,6-hexahydro-1r,5c-methano-pyrido[1,2-a][1,5]diazocin-8-on,Hydroiodid
    • (1R)-3-methyl-1,2,3,4,5,6-hexahydro-1r,5c-methano-pyrido[1,2-a][1,5]diazocin-8-one,hydriodide
    • C12H17N2O.I
    • Caulophylline,monohydriodide
    • Caulophylline,monohydriodide (8CI)
    • CYTISINE,12-METHYL-,HYDROGEN IODIDE
    • N-methylcytisine,monohydroiodide,(1R-cis)-isomer
    • 13-methyl-11-aza-7-azoniatricyclo[7.3.1.02, 7]trideca-2, 4-dien-6-one;iodide
    • 13-methyl-11-aza-7-azoniatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one;iodide
    • CYTISINE, 12-METHYL-, HYDROGEN IODIDE
    • 20013-22-3
    • Caulophylline, monohydriodide
    • Inchi: 1S/C12H16N2O.HI/c1-8-9-5-13-6-10(8)11-3-2-4-12(15)14(11)7-9;/h2-4,8-10,13H,5-7H2,1H3;1H
    • InChI Key: DPRCHJCFEKIYQJ-UHFFFAOYSA-N
    • SMILES: [I-].O=C1C=CC=C2C3CNCC(C[NH+]21)C3C

Computed Properties

  • Exact Mass: 332.03900
  • Monoisotopic Mass: 332.038556
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 359
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.5

Experimental Properties

  • Boiling Point: 408.9°C at 760 mmHg
  • Flash Point: 201.1°C
  • PSA: 34.03000
  • LogP: 2.12800
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